Cas no 2243504-71-2 (3-Methylpyridine-4-sulfinic acid)

• Product Name: 3-Methylpyridine-4-sulfinic acid
• CAS No: 2243504-71-2
• MF: C₆H₇NO₂S
• MW: 157.190280199051
• CID: 5302257
• Update Time: 2025-08-04

3-Methylpyridine-4-sulfinic acid Chemical and Physical Properties

Names and Identifiers

• 3-methylpyridine-4-sulfinic acid
• 3-methylpyridine-4-sulfinicacid
• 4-Pyridinesulfinic acid, 3-methyl-
• 3-Methylpyridine-4-sulfinic acid

• Inchi： 1S/C6H7NO2S/c1-5-4-7-3-2-6(5)10(8)9/h2-4H,1H3,(H,8,9)
• InChI Key： NTTKNLUBAYRZJI-UHFFFAOYSA-N
• SMILES： S(C1C=CN=CC=1C)(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 140
• XLogP3: 0.4
• Topological Polar Surface Area: 69.4